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A Comparative Guide to Zinc Borate Flame
Retardants

Zinc borate is a versatile, halogen-free inorganic flame retardant widely utilized in polymers and
coatings to enhance fire safety. Its efficacy stems from a multi-pronged mechanism of action
and its ability to work synergistically with other flame retardant systems. This guide provides a
comparative analysis of zinc borate's performance against other common flame retardants,
supported by experimental data for researchers, scientists, and product development
professionals.

Mechanism of Action

Zinc borate's flame retardant capability is rooted in its behavior at high temperatures. When
exposed to heat, it undergoes an endothermic decomposition, releasing water vapor. This
process cools the material's surface and dilutes the concentration of flammable gases in the
vapor phase, thereby inhibiting combustion.

Simultaneously, the decomposition yields a glassy, fused layer of boron oxide and zinc oxide
on the material's surface. This layer acts as a physical barrier, insulating the underlying
polymer from heat and oxygen. It also promotes the formation of a stable carbonaceous char,
which further restricts the release of volatile, flammable compounds and prevents the dripping
of molten polymer, a common mechanism for fire propagation. Furthermore, zinc borate is an
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effective smoke suppressant, as it encourages char formation over the generation of smoke
particulates.
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Caption: Mechanism of Zinc Borate Flame Retardancy.

Comparative Performance Analysis

Zinc borate is often used in conjunction with other flame retardants to create a synergistic
effect, allowing for lower additive loadings and improved material properties. Its performance is
best understood when compared to primary flame retardants like metal hydroxides and
synergists like antimony trioxide.

Zinc Borate vs. Metal Hydroxides (ATH & MDH)
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Aluminum Trihydrate (ATH) and Magnesium Hydroxide (MDH) are widely used halogen-free
flame retardants that function similarly to zinc borate by releasing water upon decompaosition.
However, a key difference lies in the required loading levels and thermal stability.

e Loading Level: ATH and MDH often require high loadings (up to 50-60% by weight) to be
effective, which can significantly compromise the mechanical properties of the polymer. Zinc
borate is effective at much lower loadings (typically 5-15%), especially when used as a
synergist, thus having a lesser impact on the material's flexibility and toughness.[1]

e Synergy: Zinc borate exhibits a strong synergistic effect with metal hydroxides. Its addition
helps to form a more robust and stable char layer, enhancing the overall fire performance
and allowing for a reduction in the total flame retardant loading.[2][3]

o Thermal Stability: MDH decomposes at a higher temperature (around 340°C) compared to
zinc borate (~290°C) and ATH (~220°C).[1] This makes MDH more suitable for polymers that
require high processing temperatures, while zinc borate is compatible with a wider range of
materials processed at lower temperatures.[1]

Table 1: Synergistic Effect of Zinc Borate with Aluminum Trihydrate (ATH) in Flexible PVC

Formulation (parts per Limiting Oxygen Index Smoke Density Rating
hundred resin - phr) (LOI) (%) (SDR)
PVC + 20 phr ATH 26.5 78.5
PVC + 20 phr ATH + 3 phr Zinc )
27.8 (5% increase) 67.0
Borate
PVC + 20 phr ATH + 3 phr
30.3 80.2

Antimony Trioxide

(Data sourced from reference[4])

Zinc Borate vs. Antimony Trioxide (ATO)

Antimony trioxide is a highly effective synergist, traditionally used with halogenated flame
retardants. Growing environmental and health concerns regarding both halogens and antimony
have driven the search for alternatives.
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o Halogen-Free Systems: Zinc borate's primary advantage is that it is a halogen-free solution,
enabling formulations that do not produce toxic and corrosive halogenated gases during a
fire.[5]

o Performance: In many applications, zinc borate can partially or fully replace ATO. For
instance, in Acrylonitrile Butadiene Styrene (ABS), up to 75% of ATO can be replaced with
zinc borate while maintaining a V-0 fire resistance rating and improving smoke suppression.
[5] In flexible PVC, replacing a portion of ATO with zinc borate can maintain flame retardancy
while significantly reducing smoke density.[6][7]

» Smoke Suppression: Zinc borate is a more effective smoke suppressant than antimony
trioxide.[4][5]

Table 2: Performance of Zinc Borate as a Partial ATO Replacement in Flexible PVC

Flame Retardant System Limiting Oxygen Index .

Peak Smoke Density (Ds)
(Total 50 phr) (LOI) (%)
100% Sb203 31.5 1231.5

20% Sh203, 20% Talc, 20%

] ) 321 656.4 (46.7% reduction)
Zinc Borate, 40% Magnesite

(Data sourced from reference[6])

Zinc Borate with Phosphorus-Based Flame Retardants

Zinc borate demonstrates excellent synergy with phosphorus-based flame retardants, such as
ammonium polyphosphate (APP), particularly in intumescent systems. The zinc borate
contributes to the charring process, helping to create a more cohesive and insulating char layer

that protects the underlying material.

Table 3: Performance of Zinc Borate with Ammonium Polyphosphate (APP) in Polypropylene
(PP)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.borax.com/news-events/november-2024/firebrake-zb-ato-alternative-in-polymers
https://www.borax.com/news-events/november-2024/firebrake-zb-ato-alternative-in-polymers
https://www.mdpi.com/2079-6412/13/10/1814
https://www.researchgate.net/publication/382487978_Effect_of_partial_replacement_of_antimony_trioxide_with_zinc_borate_and_stannic_oxide_on_the_flame_retardancy_of_flexible_PVC_films
http://article.aascit.org/file/pdf/9160725.pdf
https://www.borax.com/news-events/november-2024/firebrake-zb-ato-alternative-in-polymers
https://www.mdpi.com/2079-6412/13/10/1814
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

. . Peak Heat Release Rate Total Heat Release (THR)
Formulation (by weight)
(PHRR) (Wig) (kJlg)
Pure PP c .
PP + 20% APP-LDH* 55% reduction vs. pure PP -

PP + 20% APP-LDH* + 2%

) 58% reduction vs. pure PP -
Zinc Borate

(Data sourced from reference[8][9]) *APP-intercalated Layered Double Hydroxide

Experimental Protocols

The performance data cited in this guide are derived from standardized fire testing
methodologies.
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Caption: Standard Experimental Workflow for FR Polymers.
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Thermogravimetric Analysis (TGA): This technique measures the change in mass of a
sample as a function of temperature in a controlled atmosphere. It is used to determine the
thermal stability of the flame-retardant additives and the polymer composite, identifying the
onset of decomposition and the amount of char residue formed at elevated temperatures.[10]
[11]

Limiting Oxygen Index (LOI) - ASTM D2863: LOI is the minimum concentration of oxygen,
expressed as a volume percentage, in a flowing mixture of oxygen and nitrogen that will just
support flaming combustion of a material. A higher LOI value indicates better flame
retardancy.[6]

UL 94 Vertical Burn Test: This is one of the most widely used tests to assess the flammability
of plastic materials. A vertically oriented specimen is exposed to a flame, and materials are
classified as V-0, V-1, or V-2 based on criteria such as afterflame time, afterglow time, and
whether flaming drips ignite a cotton indicator. A V-0 rating indicates the highest level of
flame retardancy in this test.[5]

Cone Calorimetry - ASTM E1354: This is one of the most effective bench-scale methods for
studying the fire behavior of materials. A sample is exposed to a specific level of radiant
heat, and key parameters are measured, including:

o Heat Release Rate (HRR): The rate at which energy is released during combustion, with
the Peak Heat Release Rate (PHRR) being a critical indicator of fire hazard.

o Total Heat Release (THR): The total amount of heat generated.

o Smoke Production: The amount of smoke generated during the test.[12][13]
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Caption: Synergistic Relationships of Zinc Borate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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